Cas no 1089051-56-8 (Resveratrol-d)

Resveratrol-d is a deuterium-labeled analog of resveratrol, a naturally occurring polyphenol. This isotopically labeled compound is primarily used as an internal standard in analytical chemistry, particularly in LC-MS and GC-MS applications, to ensure accurate quantification of resveratrol in complex matrices. The incorporation of deuterium enhances its stability and minimizes interference during mass spectrometric analysis, improving precision and reproducibility. Resveratrol-d is synthesized with high isotopic purity (>98%), making it suitable for pharmacokinetic, metabolic, and bioavailability studies. Its structural similarity to native resveratrol allows for reliable comparative analysis while reducing experimental variability. This compound is essential for researchers requiring robust methodological validation in nutraceutical, pharmaceutical, and biomedical research.
Resveratrol-d structure
Resveratrol-d structure
Product Name:Resveratrol-d
CAS No:1089051-56-8
MF:C14H12O3
MW:232.267930984497
CID:1078930
PubChem ID:71684637
Update Time:2025-06-07

Resveratrol-d Chemical and Physical Properties

Names and Identifiers

    • [2H4]-Resveratrol
    • 5-[(Z)-2-(4-Hydroxyphenyl)vinyl]-1,3-benzenediol
    • Resveratrol-d4
    • trans-Resveratrol-d4
    • Resveratrol-d
    • HY-16561S
    • trans/cis Resveratrol-D4
    • J-002201
    • (E)-Resveratrol-d4
    • 1089051-56-8
    • 5-[(1E)-2-[4-hydroxy(2,3,5,6-?H?)phenyl]ethenyl]benzene-1,3-diol
    • 5-[(E)-2-(2,3,5,6-tetradeuterio-4-hydroxyphenyl)ethenyl]benzene-1,3-diol
    • CS-0085961
    • Inchi: 1S/C14H12O3/c15-12-5-3-10(4-6-12)1-2-11-7-13(16)9-14(17)8-11/h1-9,15-17H/b2-1+/i3D,4D,5D,6D
    • InChI Key: LUKBXSAWLPMMSZ-RRQWMZAJSA-N
    • SMILES: OC1C=C(C=C(C=1)/C=C/C1C([2H])=C([2H])C(=C([2H])C=1[2H])O)O

Computed Properties

  • Exact Mass: 232.103751224g/mol
  • Monoisotopic Mass: 232.103751224g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 449.1±14.0 °C at 760 mmHg
  • Flash Point: 222.3±14.7 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

Resveratrol-d Security Information

Resveratrol-d Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
R150001-1mg
Resveratrol-d4
1089051-56-8
1mg
$ 161.00 2023-05-25
TRC
R150001-2.5mg
Resveratrol-d4
1089051-56-8
2.5mg
$ 310.00 2023-05-25
TRC
R150001-10mg
Resveratrol-d4
1089051-56-8
10mg
$ 592.00 2023-05-25
TRC
R150001-25mg
Resveratrol-d4
1089051-56-8
25mg
$ 1309.00 2023-05-25
SHENG KE LU SI SHENG WU JI SHU
sc-224316-100µg
trans-Resveratrol-d4,
1089051-56-8
100µg
¥587.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-224316A-500µg
trans-Resveratrol-d4,
1089051-56-8
500µg
¥2647.00 2023-09-05
TRC
R150001-100mg
Resveratrol-d4
1089051-56-8
100mg
$ 4500.00 2023-09-06
MedChemExpress
HY-16561S-1mg(4.31mM*1mLinEthanol)
Resveratrol-d
1089051-56-8 ≥98.0%
1mg(4.31mM*1mLinEthanol)
¥8000 2023-07-26
MedChemExpress
HY-16561S-1.11mg(4.31 mm * 1 ml in ethanol)
Resveratrol-d
1089051-56-8 ≥98.0%
1.11mg(4.31 mm * 1 ml in ethanol)
¥8000 2024-04-21
SHENG KE LU SI SHENG WU JI SHU
sc-224316-100 µg
trans-Resveratrol-d4,
1089051-56-8
100µg
¥587.00 2023-07-10
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